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10,11-dehydro Curvularin 10,11-dehydro Curvularin 10,11-dehydro Curvularin is a natural mycotoxin that has cytotoxic activity against select cancer cell lines. It has been shown to activate the heat shock response, block TGF-β signaling, and scavenge superoxide anions.
Brand Name: Vulcanchem
CAS No.: 21178-57-4
VCID: VC0163125
InChI: InChI=1S/C16H18O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h4,6-7,9-10,17,19H,2-3,5,8H2,1H3/b6-4+/t10-/m0/s1
SMILES: CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
Molecular Formula: C16H18O5
Molecular Weight: 290.31 g/mol

10,11-dehydro Curvularin

CAS No.: 21178-57-4

Reference Standards

VCID: VC0163125

Molecular Formula: C16H18O5

Molecular Weight: 290.31 g/mol

10,11-dehydro Curvularin - 21178-57-4

CAS No. 21178-57-4
Product Name 10,11-dehydro Curvularin
Molecular Formula C16H18O5
Molecular Weight 290.31 g/mol
IUPAC Name (5S,9E)-13,15-dihydroxy-5-methyl-4-oxabicyclo[10.4.0]hexadeca-1(12),9,13,15-tetraene-3,11-dione
Standard InChI InChI=1S/C16H18O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h4,6-7,9-10,17,19H,2-3,5,8H2,1H3/b6-4+/t10-/m0/s1
Standard InChIKey AVIRMQMUBGNCKS-RWCYGVJQSA-N
Isomeric SMILES C[C@H]1CCC/C=C/C(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
SMILES CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
Canonical SMILES CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
Description 10,11-dehydro Curvularin is a natural mycotoxin that has cytotoxic activity against select cancer cell lines. It has been shown to activate the heat shock response, block TGF-β signaling, and scavenge superoxide anions.
Synonyms alpha,beta-dehydrocurvularin
beta,gamma-dehydrocurvularin
dehydrocurvularin
Reference 1.Kumar, C.G.,Mongolla, P.,Sujitha, P., et al. Metabolite profiling and biological activities of bioactive compounds produced by Chrysosporium lobatum strain BK-3 isolated from Kaziranga National Park, Assam, India. Springerplus 2(1), 122 (2013).
PubChem Compound 6438143
Last Modified Nov 11 2021
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